Cas no 1805675-58-4 (Ethyl 3-(1-chloro-2-oxopropyl)-2-(difluoromethoxy)benzoate)

• Product Name: Ethyl 3-(1-chloro-2-oxopropyl)-2-(difluoromethoxy)benzoate
• CAS No: 1805675-58-4
• MF: C₁₃H₁₃ClF₂O₄
• MW: 306.689730405808
• CID: 4794891
• Update Time: 2025-05-26

Ethyl 3-(1-chloro-2-oxopropyl)-2-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(1-chloro-2-oxopropyl)-2-(difluoromethoxy)benzoate

• Inchi： 1S/C13H13ClF2O4/c1-3-19-12(18)9-6-4-5-8(10(14)7(2)17)11(9)20-13(15)16/h4-6,10,13H,3H2,1-2H3
• InChI Key： ZZJPZDRKLOAQOY-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC=C(C(=O)OCC)C=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 351
• XLogP3: 3.4
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 3-(1-chloro-2-oxopropyl)-2-(difluoromethoxy)benzoate

Comprehensive Overview of Ethyl 3-(1-chloro-2-oxopropyl)-2-(difluoromethoxy)benzoate (CAS No. 1805675-58-4)

Ethyl 3-(1-chloro-2-oxopropyl)-2-(difluoromethoxy)benzoate (CAS No. 1805675-58-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This ester derivative, characterized by its unique difluoromethoxy and chloro-oxopropyl functional groups, exhibits remarkable potential in modulating biological activity. Researchers are particularly interested in its role as an intermediate in synthesizing novel therapeutics and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

The compound's molecular structure, featuring a benzoate core substituted with difluoromethoxy and 1-chloro-2-oxopropyl groups, contributes to its versatility. Recent studies highlight its applicability in drug discovery, especially in targeting enzyme inhibition and receptor modulation. With the rise of AI-driven drug design and green chemistry initiatives, Ethyl 3-(1-chloro-2-oxopropyl)-2-(difluoromethoxy)benzoate is increasingly explored for its eco-friendly synthesis pathways and compatibility with computational modeling tools.

In agrochemical applications, this compound's difluoromethoxy moiety enhances its stability and bioavailability, making it a candidate for next-generation pesticides. The agricultural sector's focus on precision farming and reduced environmental impact has spurred interest in such advanced intermediates. Additionally, its potential role in crop resistance management aligns with global efforts to address food security challenges.

From a synthetic chemistry perspective, CAS No. 1805675-58-4 exemplifies innovation in fluorinated compound design. Fluorination is a key strategy in modern medicinal chemistry due to its ability to improve metabolic stability and binding affinity. The compound's chloro-oxopropyl group further offers reactive handles for derivatization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies.

Industry trends indicate a surge in searches for high-value chemical intermediates and custom synthesis solutions, reflecting the demand for tailored compounds like Ethyl 3-(1-chloro-2-oxopropyl)-2-(difluoromethoxy)benzoate. Its compatibility with flow chemistry and catalytic processes also positions it as a fit for scalable production, addressing the need for cost-effective manufacturing in competitive markets.

In conclusion, Ethyl 3-(1-chloro-2-oxopropyl)-2-(difluoromethoxy)benzoate (CAS No. 1805675-58-4) represents a convergence of pharmaceutical and agrochemical innovation. Its structural features and adaptability to modern synthetic methodologies make it a compelling subject for ongoing research, particularly in contexts emphasizing sustainability, efficiency, and molecular diversity. As scientific inquiry evolves, this compound is poised to play a pivotal role in addressing complex challenges across multiple industries.